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Compound of Interest

Compound Name: 11-Deoxymogroside IlIE

Cat. No.: B10817873

An In-depth Technical Guide to 11-Deoxymogroside
lHIE

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, experimental protocols, and known biological activities of 11-Deoxymogroside IlIE,
a cucurbitane triterpenoid glycoside isolated from Siraitia grosvenorii (monk fruit).

Core Physical and Chemical Properties

11-Deoxymogroside IlIE is a naturally occurring compound found in monk fruit.[1] While
specific experimental data for some physical properties like melting and boiling points are not
readily available in published literature, its chemical characteristics can be well-defined.

Table 1: Physical and Chemical Properties of 11-Deoxymogroside IlIIE and the Closely
Related Mogroside IlIE
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Property

11-Deoxymogroside IlIE

Mogroside IIIE

CAS Number

1793003-47-0[1]

88901-37-5[2]

Molecular Formula

C48H82018][1]

C48H82019[2]

Molecular Weight 947.15 g/mol [1] 963.15 g/mol [2]
White to off-white solid ] ) )
Appearance ] White to off-white solid
(inferred)
Soluble in DMSO.[1] Soluble in ,
N ) Soluble in Methanol and
Solubility Methanol and Water (inferred
o _ Water.
from similar mogrosides).
Storage Store at -20°C.[1] Store at 4°C.[2]

Spectral Data Analysis

Detailed spectral data for 11-Deoxymogroside IlIE is not extensively published. However, by

analyzing the spectra of the structurally similar Mogroside IlIE and other mogrosides, we can

predict its key spectral features. The primary difference is the absence of a hydroxyl group at

the C-11 position in 11-Deoxymogroside llIE.

Table 2: Predicted Spectral Characteristics of 11-Deoxymogroside IlIE
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Spectroscopic Technique

Predicted Salient Features for 11-
Deoxymogroside IIIE

IH-NMR

- Multiple signals in the upfield region (3 0.8-2.5
ppm) corresponding to the triterpenoid core's
methyl, methylene, and methine protons. -
Anomeric proton signals for the glycosidic
linkages between & 4.5-5.5 ppm. - Absence of a
signal corresponding to a proton on a hydroxyl-
bearing carbon at the C-11 position, which

would be present in Mogroside IIIE.

BBC-NMR

- Numerous signals in the aliphatic region (o 15-
90 ppm) for the triterpenoid skeleton. - Signals
for the olefinic carbons of the C5-C6 double
bond around & 120-145 ppm. - Anomeric carbon
signals for the sugar moieties between & 95-105
ppm. - The chemical shift for the C-11 carbon
will be significantly different from that of

Mogroside IIIE due to the lack of a hydroxyl
group.

Mass Spectrometry (MS)

- The ESI-MS in negative ion mode would show
a prominent [M-H]~ ion. - Fragmentation would
likely involve the sequential loss of glucose units
(162 Da) from the glycosidic chains.

Infrared (IR) Spectroscopy

- A broad absorption band in the region of 3300-
3500 cm~* due to the O-H stretching vibrations
of the multiple hydroxyl groups on the sugar
moieties and the triterpenoid core. - C-H
stretching vibrations just below 3000 cm™1. - C-
O stretching vibrations in the 1000-1200 cm™1

region.

Experimental Protocols

The isolation and purification of 11-Deoxymogroside IlIE from Siraitia grosvenorii follows a

general workflow for mogrosides.
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General Experimental Workflow for Mogroside Isolation
and Purification

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of mogrosides.

Detailed Methodologies

o Extraction:

o Dried and powdered Siraitia grosvenorii fruit is extracted with hot water (material-to-liquid
ratio of 1:15 to 1:25 g/mL) or 50-70% ethanol.[3][4]

o The extraction is typically performed multiple times (e.g., 3 times for 60 minutes each) to
ensure a high yield.[4]

o The resulting solution is filtered to remove solid plant material, yielding a crude extract.
« Purification using Macroporous Resin Chromatography:

o The crude extract is passed through a macroporous resin column (e.g., HZ 806).

o The column is first washed with deionized water to remove impurities.

o The mogrosides are then eluted using a stepwise gradient of ethanol in water (e.g., 20%,
40%, 60% ethanol).

o Fractions are collected and analyzed by HPLC to identify those containing 11-
Deoxymogroside IlIE.
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o Preparative High-Performance Liquid Chromatography (HPLC):
o Fractions enriched with 11-Deoxymogroside IlIE are pooled and concentrated.
o The concentrate is further purified using preparative HPLC with a C18 column.
o Atypical mobile phase would be a gradient of acetonitrile in water.

e Analysis and Characterization:
o The purity of the isolated compound is determined by analytical HPLC.

o The structure is confirmed using Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[5][6]

Biological Activity and Signaling Pathways

While research specifically on 11-Deoxymogroside IlIE is limited, extensive studies on the
closely related Mogroside IlIE have elucidated its biological activities, which are likely shared
by its 11-deoxy counterpart. Mogroside IlIE has been shown to possess anti-inflammatory and
antioxidant properties.[7][8]

AMPKI/SIRT1 Signaling Pathway

A key mechanism of action for Mogroside IlIE is the activation of the AMP-activated protein
kinase (AMPK) and Sirtuin 1 (SIRT1) signaling pathway.[3][9][10] This pathway is a central
regulator of cellular energy homeostasis and has implications in various metabolic diseases.
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Caption: Activation of the AMPK/SIRT1 pathway by mogrosides.

The activation of this pathway by Mogroside IIIE leads to several beneficial downstream
effects:

¢ Reduction of Inflammation: It inhibits the production of pro-inflammatory cytokines.[3][9]
» Alleviation of Oxidative Stress: It helps in reducing cellular oxidative stress.[3][9]

« Inhibition of Apoptosis: It can prevent programmed cell death in certain pathological
conditions.[3][9]

These activities suggest that 11-Deoxymogroside IlIE could be a valuable compound for
research in metabolic disorders, inflammatory conditions, and diseases associated with
oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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